Cas no 2228677-05-0 ((1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride)

• Product Name: (1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride
• CAS No: 2228677-05-0
• MF: C₆H₈FNO₂S
• MW: 177.196623802185
• CID: 6194558
• PubChem ID: 165869905
• Update Time: 2025-10-14

(1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride
• EN300-1989405
• 2228677-05-0

• Inchi： 1S/C6H8FNO2S/c1-8-4-2-3-6(8)5-11(7,9)10/h2-4H,5H2,1H3
• InChI Key： YIHCAGKBBMGSAV-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CN1C)(=O)(=O)F

Computed Properties

• Exact Mass: 177.02597783g/mol
• Monoisotopic Mass: 177.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.4Ų

Additional information on (1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride

Introduction to (1-Methyl-1H-Pyrrol-2-Yl)Methanesulfonyl Fluoride (CAS No. 2228677-05-0)

(1-Methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride, identified by the CAS number 2228677-05-0, is a compound of significant interest in contemporary chemical research. This compound, often referred to as methyl pyrrolidone sulfonyl fluoride, has garnered attention due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its molecular structure, comprising a pyrrole ring substituted with a methyl group and a sulfonyl fluoride moiety, contributes to its versatile reactivity and functional versatility.

The synthesis of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride involves a multi-step process that typically begins with the preparation of the pyrrole derivative. The introduction of the sulfonyl fluoride group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These developments underscore the importance of this compound as a valuable intermediate in organic synthesis.

One of the most promising applications of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride lies in its use as a building block for constructing bioactive molecules. Researchers have demonstrated its utility in the synthesis of peptide-based drugs, where the sulfonyl fluoride group serves as a reactive handle for post-synthesis modifications. For instance, studies published in leading journals such as Journal of Medicinal Chemistry highlight its role in creating stable amide bonds under mild conditions, which is critical for maintaining the bioavailability of therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemical research. The sulfonyl fluoride group exhibits unique reactivity with certain enzymes, making it a candidate for developing novel herbicides or insecticides. Recent experiments conducted at major agricultural research institutions have explored its ability to inhibit key enzymes involved in plant growth regulation, offering insights into its potential as a sustainable agricultural solution.

The structural flexibility of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride also makes it an attractive candidate for materials science applications. Its ability to form stable covalent bonds under controlled conditions has led to investigations into its use as a cross-linking agent in polymer synthesis. Preliminary results indicate that it could enhance the mechanical properties of biodegradable polymers, which are increasingly sought after in packaging and biomedical applications.

From an environmental perspective, understanding the degradation pathways of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl fluoride is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid hydrolysis in aqueous environments. This finding is significant for industries relying on this compound, as it suggests that proper waste management practices can mitigate potential environmental risks.

In conclusion, (1-methyl-1H-pyrrol-2-Yl)Methanesulfonyl Fluoride (CAS No. 2228677-05-0) stands out as a versatile and multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, position it as a key player in future innovations within the chemical sciences.